Cas no 1824418-61-2 (2-Chloro-3-mercaptobenzonitrile)

2-Chloro-3-mercaptobenzonitrile is a versatile heterocyclic compound featuring both chloro and mercapto functional groups attached to a benzonitrile core. This structure imparts reactivity suitable for applications in pharmaceutical intermediates, agrochemical synthesis, and material science. The chloro group offers a site for nucleophilic substitution, while the thiol moiety enables participation in thiol-ene reactions or metal coordination. Its benzonitrile backbone contributes to stability and compatibility with further functionalization. The compound is particularly valued for its role in constructing sulfur-containing heterocycles and as a building block for bioactive molecules. Proper handling is required due to the reactivity of the thiol group and potential sensitivity to oxidation.

2-Chloro-3-mercaptobenzonitrile structure

1824418-61-2 structure

Product Name:2-Chloro-3-mercaptobenzonitrile

CAS No:1824418-61-2

MF:C₇H₄ClNS

MW:169.631359100342

CID:5715612

PubChem ID:91874115

Update Time:2025-05-27

2-Chloro-3-mercaptobenzonitrile Chemical and Physical Properties

Names and Identifiers

- EN300-702993
- 1824418-61-2
- 2-chloro-3-sulfanylbenzonitrile
- 2-chloro-3-mercaptobenzonitrile
- SCHEMBL20899391
- AT20901
- Benzonitrile, 2-chloro-3-mercapto-
- 2-Chloro-3-mercaptobenzonitrile
- Inchi： 1S/C7H4ClNS/c8-7-5(4-9)2-1-3-6(7)10/h1-3,10H
- InChI Key： IYPGPQWGVZPWQA-UHFFFAOYSA-N
- SMILES： ClC1C(C#N)=CC=CC=1S

Computed Properties

Exact Mass: 168.9752980g/mol
Monoisotopic Mass: 168.9752980g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 24.8Å²

Experimental Properties

Density: 1.35±0.1 g/cm3(Predicted)
Boiling Point: 289.2±25.0 °C(Predicted)
pka: 4.72±0.48(Predicted)

2-Chloro-3-mercaptobenzonitrile Pricemore >>

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